Cas no 91-39-4 (2-Nitro-4-chlorodiphenyl Ether)

• Product Name: 2-Nitro-4-chlorodiphenyl Ether
• CAS No: 91-39-4
• MF: C₁₂H₈ClNO₃
• MW: 249.649822235107
• CID: 34599
• PubChem ID: 891181
• Update Time: 2025-04-18

2-Nitro-4-chlorodiphenyl Ether Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-nitro-1-phenoxybenzene
• 2-Nitro-4-chlorodiphenyl Ether
• 2-Nitro-4-chloro-dip
• 2-Nitro-4-chloro-diphenyl Ether
• 4-CHLORO-2-NITRODIPHENYLETHER
• Benzene, 4-chloro-2-nitro-1-phenoxy-
• (4-Chlor-2-nitro-phenyl)-phenyl-aether
• (4-Chlor-2-nitro-phenyl)-phenyl-ether
• (4-chloro-2-nitro-phenyl)-phenyl ether
• 2-Nitro 4' Chloro Diphenyl Ether
• 4-Chlor-2-nitro-diphenylaether
• 4-chloro-2-nitro-1-phenoxy-benzene
• Ether, 4-chloro-2-nitrophenyl phenyl
• FT-0645196
• OJESLZHZRVDKCA-UHFFFAOYSA-N
• 91-39-4
• SCHEMBL2020498
• AKOS003622175
• A26501
• Phenyl 4-chloro-2-nitrophenyl ether
• SR-01000263189
• SR-01000263189-1
• 2-Nitro-4- chloro-diphenyl ether
• 4-Chloro-2-nitro-1-phenoxybenzene; 4-Chloro-2-nitrophenyl Phenyl Ether; 4-Chloro-2-nitro-1-phenoxybenzene; 4-Chloro-2-nitrodiphenyl Ether; 4-Chloro-2-nitrophenyl Phenyl Ether
• G64455
• MFCD00506408

• Inchi： InChI=1S/C12H8ClNO3/c13-9-6-7-12(11(8-9)14(15)16)17-10-4-2-1-3-5-10/h1-8H
• InChI Key： OJESLZHZRVDKCA-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)OC2=C(C=C(C=C2)Cl)[N+](=O)[O-]

Computed Properties

• Exact Mass: 249.019271g/mol
• Surface Charge: 0
• XLogP3: 3.8
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 249.019271g/mol
• Monoisotopic Mass: 249.019271g/mol
• Topological Polar Surface Area: 55Ų
• Heavy Atom Count: 17
• Complexity: 263
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Density: 1.358
• Melting Point: 36-37 ºC
• PSA: 55.05000
• LogP: 4.56370

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers